![molecular formula H2LaN3O10 B563265 Lanthanum(III) nitrate hydrate CAS No. 100587-94-8](/img/structure/B563265.png)
Lanthanum(III) nitrate hydrate
Overview
Description
Lanthanum(III) nitrate hydrate is a white crystalline solid that is highly soluble in water . It is used in various fields such as catalysts, ceramics, and as a source of lanthanum ions in chemical synthesis .
Synthesis Analysis
The salt is prepared by dissolution of lanthanum oxide, hydroxide, or carbonate in nitric acid, followed by crystallization, and obtained as a hexahydrate . The general reactions are as follows: La2O3 + 6HNO3 → 2La(NO3)3 + 3H2O .Molecular Structure Analysis
The molecular structure of this compound is complex and has been the subject of various studies . For more detailed information, please refer to the relevant scientific literature .Chemical Reactions Analysis
This compound undergoes thermal dissociation to yield lanthanum oxide, La2O3 . Its reactions in aqueous solutions are those of La 3+ ion . It forms double salts with magnesium, calcium, and ammonium nitrates and many other salts when mixed in stoichiometric amounts .Physical And Chemical Properties Analysis
This compound is a white crystalline solid that is hygroscopic and decomposes around 40°C . It is very soluble in water and alcohol . Nitrate compounds are generally soluble in water and are also oxidizing agents .Scientific Research Applications
Luminescence Studies : Lanthanum(III) ions have been studied for their luminescence properties in various salt solutions, both in fluid and frozen states. This research is significant for understanding the hydration and complexation behaviors of lanthanide ions, which has applications in materials science and spectroscopy (Kimura & Kato, 1998).
Complex Formation with Schiff Bases : Schiff bases derived from 3-substituted-4-amino-5-hydrazino-1,2,4-triazole and lanthanum(III) nitrate have been synthesized and studied for their spectral, biological, and fluorescence properties. Such complexes have potential applications in fields like biochemistry and materials science (Avaji et al., 2006).
Coordination Compounds : The synthesis and structural characterization of lanthanum(III) complexes coordinated by diglycolamide ligands have been researched. These studies are essential for understanding the complexation behavior of lanthanum in various chemical environments, which is crucial in fields like nuclear waste management and catalysis (Kannan et al., 2008).
Molecular Dynamics Studies : Research has been conducted on the hydration of lanthanum(III) and europium(III) using molecular dynamics simulations. This is important for applications in magnetic resonance imaging (MRI) and catalysis (Clavaguéra et al., 2005).
Thermodynamics in Non-Aqueous Solvents : Studies on the thermodynamics of lanthanide(III) complexation in non-aqueous solvents provide insights into the coordination chemistry of lanthanide(III), which is crucial for applications in organic synthesis, bioinorganic chemistry, and environmental science (Bernardo et al., 2012).
Macrocyclic Complexes : The synthesis of lanthanide(III) complexes with macrocyclic ligands has been investigated. These complexes have potential applications in areas like optical and magnetic imaging (Kumar & Alexander, 1995).
Reverse Micelles and Coordination Trends : Research has explored lanthanide(III) coordination within reverse micelles, providing insights into nanoconfined solvation environments. This is relevant to nanosynthesis and separation science technologies (Ellis et al., 2013).
Thermolysis of Metal Nitrates : The thermolysis of lanthanum and other metal nitrates has been studied, which is significant for understanding the thermal properties of these compounds in various industrial processes (Wendlandt, 1956).
Extraction and Separation Studies : The solvent extraction of lanthanum(III) from nitrate solutions has been examined, which is vital for the separation and purification processes in metallurgy and recycling industries (Acharya et al., 2015).
Mechanism of Action
Target of Action
Lanthanum(III) nitrate hydrate, also known as Lanthanum trinitrate, is an inorganic compound . It is primarily used in the extraction and purification of lanthanum from its ores . The compound’s primary targets are the ores from which lanthanum is extracted . It is also known to target the respiratory system .
Mode of Action
This compound interacts with its targets through a chemical reaction. It is prepared by reacting lanthanum oxide with nitric acid, which results in the formation of Lanthanum(III) nitrate and water . This interaction leads to the extraction and purification of lanthanum from its ores .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily related to the extraction and purification of lanthanum. The compound decomposes at 499°C to lanthanum oxide, nitric oxide, and oxygen . This decomposition is a crucial step in the extraction and purification process of lanthanum .
Pharmacokinetics
It is worth noting that this compound is highly soluble in water , which can influence its distribution and availability in an aqueous environment.
Result of Action
The primary result of the action of this compound is the extraction and purification of lanthanum from its ores . This is achieved through the compound’s interaction with the ores and its subsequent decomposition .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, the compound decomposes at high temperatures . Therefore, temperature is a critical factor in its efficacy. Additionally, the compound is highly soluble in water , so the presence of water can also influence its action.
Safety and Hazards
Lanthanum(III) nitrate hydrate is an oxidizer and can intensify fire . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound . Avoid breathing dust, fume, gas, mist, vapors, or spray .
Biochemical Analysis
Biochemical Properties
Lanthanum(III) nitrate hydrate is a transition metal catalyst widely used in many organic transformations . It plays a crucial role in chemoselective deprotection of acetonides, acetylation of alcohols, phenols, and amines with acetic anhydride, and synthesis of α-amino nitriles . The compound interacts with various enzymes and proteins to facilitate these reactions .
Molecular Mechanism
The molecular mechanism of this compound involves its role as a catalyst in various organic transformations . It exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
lanthanum(3+);trinitrate;hydrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/La.3NO3.H2O/c;3*2-1(3)4;/h;;;;1H2/q+3;3*-1; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVMFKXBHFRRAAD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.[La+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H2LaN3O10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00662309 | |
Record name | Lanthanum nitrate--water (1/3/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00662309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
100587-94-8 | |
Record name | Lanthanum nitrate--water (1/3/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00662309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Lanthanum(III) nitrate hydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q & A
Q1: What is the typical coordination environment of Lanthanum(III) in complexes with Lanthanum nitrate hydrate?
A1: Lanthanum(III) ions exhibit a high coordination number due to their large ionic radius. In complexes synthesized with Lanthanum nitrate hydrate, the Lanthanum(III) ion is often coordinated by ten oxygen atoms. These oxygen atoms originate from three nitrate ions, two water molecules, and two alcohol molecules. [, , ]
Q2: Can you provide an example of a Lanthanum nitrate hydrate complex and its crystal structure?
A2: One example is the complex formed with the ligand 4-(p-dimethylaminobenzaldehydeamino)-4H-1,2,4-triazole (L). The complex has the formula LaL3(NO3)3•(H2O)2•(C2H5OH)2. Crystal structure analysis revealed that it crystallizes in a monoclinic system, belonging to the space group Cc. The unit cell dimensions are a=8.4649(12) nm, b=17.593 3(19) nm, c=33.902(3) nm, with β=90.152(2)° and Z=4. [, , ]
Q3: How does Lanthanum nitrate hydrate contribute to the synthesis of nanoparticles?
A3: Lanthanum nitrate hydrate serves as a valuable precursor in nanoparticle synthesis. For instance, it can be reacted with ammonium fluoride in dimethyl sulfoxide (DMSO) to synthesize Cerium(III)-doped Lanthanum fluoride (LaF3:Ce3+) nanoparticles. This reaction allows for control over particle size and doping levels, influencing the material's luminescent properties. []
Q4: What are the catalytic applications of Lanthanum nitrate hydrate?
A4: Lanthanum nitrate hydrate, along with Lanthanum triisopropoxide [La(Oi-Pr)3] and Lanthanum triflate [La(OTf)3], demonstrates significant catalytic activity in transesterification reactions. This is attributed to their ability to act as Lewis acids, activating carbonyl groups and facilitating nucleophilic attack by alcohols. Notably, Lanthanum nitrate hydrate contributes to the formation of catalytically active "lanthanum(III) nitrate alkoxide" species when reacted with methyltrioctylphosphonium methyl carbonate. []
Q5: Is Lanthanum nitrate hydrate used in asymmetric synthesis?
A5: Yes, Lanthanum nitrate hydrate plays a crucial role in improving the practicality and efficiency of asymmetric amination reactions. It can replace Lanthanum triisopropoxide in lanthanum/amide complex-catalyzed reactions, making the process more cost-effective and scalable without compromising enantioselectivity. This approach has been successfully applied in the synthesis of AS-3201, a potent aldose reductase inhibitor. []
Q6: How is Lanthanum nitrate hydrate used in material science?
A6: Lanthanum nitrate hydrate is a key ingredient in the fabrication of lanthanum-doped materials. For example, it's used alongside lead acetate trihydrate, zirconium propoxide, and titanium propoxide to create Lanthanum-doped Lead Zirconate Titanate (PLZT) thin films via the sol-gel process. These films exhibit interesting electrical properties, including the propagation of solitary waves under the influence of an electric field. []
Q7: Can Lanthanum nitrate hydrate be used to modify the properties of Zinc oxide nanoparticles?
A7: Yes, Lanthanum nitrate hydrate can be used as a dopant to enhance the photocatalytic activity of Zinc oxide (ZnO) nanoparticles. The hydrothermal synthesis of ZnO with Lanthanum nitrate hydrate leads to the formation of La3+-doped ZnO nanoparticles, which demonstrate increased efficiency in the photocatalytic degradation of unsymmetrical dimethylhydrazine (UDMH) wastewater compared to undoped ZnO. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.